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BX-912: Hazard and Safety Overview

The Safety Data Sheet (SDS) classifies BX-912 with specific hazards and required precautions for safe

handling [1].

Aspect Classification / Instructions

GHS
Classification

Acute toxicity, Oral (Category 4); Acute aquatic toxicity (Category 1); Chronic

aquatic toxicity (Category 1) [1].

| Hazard Statements | H302: Harmful if swallowed. H410: Very toxic to aquatic life with long lasting

effects [1]. | | Precautionary Measures | Wash skin thoroughly after handling (P264). Do not eat, drink or

smoke when using this product (P270). Avoid release to the environment (P273). Avoid dust and aerosol

formation. Use only with appropriate exhaust ventilation [1]. | | First Aid Measures | Eye contact: Flush

with water and call a physician. Skin contact: Rinse thoroughly with water and call a physician. Ingestion:

Wash out mouth with water; do NOT induce vomiting; call a physician [1]. | | Safe Storage Conditions |

Keep container tightly sealed in a cool, well-ventilated area. Store at -20°C (powder) or -80°C (in solvent)

[1]. | | Incompatible Materials | Strong acids/alkalis, strong oxidising/reducing agents [1]. |
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BX-912 is a potent and specific PDK1 inhibitor with an IC₅₀ of 12 nM, showing high selectivity over other

kinases like PKA and PKC in cell-free assays [2]. The table below summarizes key experimental data from

supplier and research literature.

Parameter Details

Molecular Weight 471.35 [1] [2].

CAS Number 702674-56-4 [1] [2].

Chemical Formula C₂₀H₂₃BrN₈O [1] [2].

Purity 99.8% [2].

| Solubility | DMSO: 94 mg/mL (199.42 mM) Ethanol: 94 mg/mL Water: Insoluble [2]. | | Key In Vitro

Findings |

Blocks PDK1/Akt signaling in tumor cells [2].

Suppresses anchorage-dependent growth and induces apoptosis in various tumor cell lines (e.g., PC-

3 cells) [2].
Cancer cell lines with elevated Akt activity (e.g., MDA-468) are highly sensitive to BX-912 in soft agar

assays [2].

Induces G2/M phase cell cycle arrest in MDA-468 cells [2].

|

Detailed Experimental Protocols

1. Kinase Assay for PDK1 Inhibition [2]

Direct Kinase Assay: The assay mixture contains 50 mM Tris-HCl (pH 7.5), 0.1 mM EGTA, 0.1% β-

mercaptoethanol, 1 mg/mL BSA, 10 mM MgOAc, 10 μM ATP, [γ-³³P]ATP, 7.5 μM substrate peptide
(H₂N-ARRRGVTTKTFCGT), and 60 ng of purified human PDK1.

Incubation & Measurement: After a 4-hour incubation at room temperature, the reaction is stopped
with 25 mM EDTA. A portion of the mixture is spotted on P81 phosphocellulose paper, washed, and

the bound radioactivity is quantified using a phosphorimager.
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2. Cell-based Viability Assay [2]

Cell Seeding: Seed cells (e.g., MDA-468, MDA-453) at a low density (1.5-3 × 10³ cells/well) in a 96-
well plate and incubate overnight.

Compound Treatment: Add BX-912 in DMSO and growth medium (final DMSO concentration of
0.1%) to the cells.

Incubation & Analysis: Incubate treated cells for 72 hours. Measure cell viability using a metabolic
dye like WST-1, reading the signal at 450 nm.

Experimental Workflow: PDK1 Inhibition Study

The following diagram illustrates a generalized workflow for studying BX-912's effects in a cell-based

experiment, based on the described protocols.
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Frequently Asked Questions

Q1: What personal protective equipment (PPE) is required when handling BX-912? A1: The SDS

recommends using safety goggles with side-shields, protective gloves, and impervious clothing. A

suitable respirator is also advised to avoid inhalation of dust or aerosols [1].
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Q2: How should I dispose of BX-912 and waste containing it? A2: Avoid release to the environment.

Collect spillage and dispose of contents/container at an approved waste disposal plant in accordance with all

local, state, and federal regulations [1].

Q3: My cell viability assay shows no effect after BX-912 treatment. What could be wrong? A3:

Verify Solubility and Storage: Ensure the compound was stored correctly (-20°C for powder) and

that your stock solution in DMSO was prepared and stored properly. Avoid repeated freeze-thaw
cycles [1] [2].

Check Cell Line and Assay Conditions: Confirm that your chosen cell line is sensitive to PDK1
inhibition. The literature indicates that efficacy can vary, with some lines like MDA-468 being highly

sensitive, especially in soft agar assays [2].
Confirm Concentration and Selectivity: Ensure you are using an appropriate concentration range.

While BX-912 is a potent PDK1 inhibitor, it can also inhibit other kinases like PKA and Chk1 at higher
concentrations, which might influence your results [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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